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Compound of Interest

Compound Name: (3,4,5-Triiodophenyl)methanol

Cat. No.: B1394875 Get Quote

As a Senior Application Scientist, my primary focus extends beyond the application of chemical

compounds to ensuring their entire lifecycle, including disposal, is managed with the utmost

attention to safety, regulatory compliance, and environmental stewardship. The compound

(3,4,5-Triiodophenyl)methanol, a heavily halogenated aromatic alcohol, requires a nuanced

and rigorous disposal protocol. This guide provides a detailed, step-by-step methodology

grounded in established safety principles and regulatory standards, designed for the

professionals in research and drug development who handle such materials.

The core principle underpinning this protocol is that iodinated organic compounds should be

treated as hazardous waste unless explicitly determined otherwise by a qualified safety

professional. Improper disposal, such as drain release, can lead to the formation of toxic

iodinated byproducts in water treatment systems and persistent environmental

contamination[1][2]. Similarly, incorrect handling during disposal can pose significant health

risks.

Chemical and Hazard Profile
A thorough understanding of the substance's properties is the foundation of safe handling and

disposal. (3,4,5-Triiodophenyl)methanol is a solid organic compound with a high molecular

weight due to its three iodine atoms.[3][4] Its hazard profile necessitates careful management

as a hazardous material.
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Property Value / Classification Source

Molecular Formula C₇H₅I₃O [4][5]

Molecular Weight 485.83 g/mol [3][4]

CAS Number 52273-53-7 [6]

Physical Form Solid Powder [7]

Hazard Statements
H302, H315, H319, H332,

H335
[5]

Hazard Description

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, Harmful if

inhaled, May cause respiratory

irritation.

[5][8]

Disposal Decision Workflow
The following diagram outlines the critical decision points and procedural flow for the proper

disposal of (3,4,5-Triiodophenyl)methanol waste. This workflow ensures that all waste

streams are correctly segregated, contained, and managed from the point of generation to final

pickup.
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Waste Generation
(3,4,5-Triiodophenyl)methanol

(Pure solid, solutions, contaminated labware)

Determine Waste Type

Solid Waste
(Unused reagent, contaminated

wipes, gloves, weigh boats)

Solid

Liquid Waste
(Reaction mixtures, solutions,

first rinses of glassware)

Liquid

Contaminated Sharps
(Needles, broken glass)

Sharps

Segregate as
'Halogenated Organic Solid Waste'

Segregate as
'Halogenated Organic Liquid Waste'

Place in approved
Sharps Container

Use compatible, sealable container
(e.g., wide-mouth HDPE pail for solids)

Use compatible, sealable container
(e.g., glass or HDPE bottle for liquids)

Affix Hazardous Waste Label
- List all components & percentages

- Mark accumulation start date

Store in designated Satellite
Accumulation Area (SAA)
- Keep container closed

- Use secondary containment

Request Pickup from
Environmental Health & Safety (EHS)

when container is 3/4 full

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (3,4,5-Triiodophenyl)methanol waste.
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Experimental Protocol: Waste Collection and
Disposal
This protocol provides a step-by-step methodology for safely handling and preparing (3,4,5-
Triiodophenyl)methanol waste for disposal. Adherence to these steps is critical for ensuring

personnel safety and regulatory compliance.

Objective: To safely collect, segregate, label, and store (3,4,5-Triiodophenyl)methanol waste

for disposal by a licensed hazardous waste management service.

Materials:

Appropriate Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

Designated hazardous waste containers (chemically compatible, leak-proof, with secure

lids).[9][10]

Hazardous waste labels (provided by your institution's EHS department).

Secondary containment bins.

Methodology:

Step 1: Waste Segregation at the Source

Causality: Preventing the mixing of incompatible waste streams is a primary safety rule.[9]

Mixing halogenated compounds with other reactive wastes can lead to dangerous chemical

reactions. 1.1. Solid Waste: Collect all non-sharp, solid materials contaminated with (3,4,5-
Triiodophenyl)methanol, such as unused pure compound, contaminated gloves, weigh

paper, and paper towels, in a designated container for Halogenated Organic Solid Waste.[11]

[12] 1.2. Liquid Waste: Collect all liquid waste, including reaction residues, solutions, and the

initial solvent rinses of contaminated glassware, in a designated container for Halogenated

Organic Liquid Waste.[9] 1.3. Contaminated Glassware/Sharps: Dispose of broken

glassware or needles contaminated with the compound in a designated puncture-proof

sharps container that is clearly labeled as hazardous chemical waste.

Step 2: Containerization
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Causality: Proper containers prevent leaks and spills, protecting both laboratory personnel

and the environment. The container must remain closed except when adding waste to

prevent the release of vapors.[9][10] 2.1. Select a container made of a material compatible

with the waste (e.g., High-Density Polyethylene (HDPE) or glass for liquids). 2.2. Ensure the

container has a secure, tight-fitting lid. 2.3. Do not fill the container beyond 90% capacity to

allow for expansion and prevent spills.[12]

Step 3: Labeling

Causality: Accurate labeling is a legal requirement under the Resource Conservation and

Recovery Act (RCRA) and is essential for safe handling by waste management personnel.

[10] 3.1. Affix a completed hazardous waste label to the container as soon as the first drop of

waste is added. 3.2. Clearly write the full chemical name: "(3,4,5-Triiodophenyl)methanol".
Avoid abbreviations or formulas. 3.3. List all other constituents in the waste container by

percentage (e.g., Methanol 50%, Dichloromethane 40%, (3,4,5-Triiodophenyl)methanol
10%). 3.4. Mark the "accumulation start date" on the label.

Step 4: Storage Pending Disposal

Causality: Storing waste in a designated, controlled area minimizes the risk of accidental

spills and exposure to the wider laboratory population. 4.1. Store the sealed and labeled

waste container in a designated Satellite Accumulation Area (SAA). This should be at or near

the point of generation. 4.2. Place liquid waste containers in a secondary containment bin

that can hold the entire volume of the container in case of a leak.[9] 4.3. Ensure the storage

area is away from drains, heat sources, and direct sunlight.[13][14]

Step 5: Arranging Final Disposal

Causality: (3,4,5-Triiodophenyl)methanol is not suitable for drain or regular trash disposal.

[15] It must be handled by professionals equipped for hazardous chemical waste. 5.1. Do not

attempt to neutralize the chemical waste unless you have a specific, validated protocol and

approval from your institution's EHS department. 5.2. Contact your institution's EHS office to

schedule a pickup of the hazardous waste container.[11] 5.3. Follow all institutional

procedures for waste pickup requests.

Protocol: Decontamination of Labware

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.uthsc.edu/research/safety/phenol-chloroform-trlzol-waste-disposal.php
https://www.mtu.edu/ehs/docs/hazwaste-guidebook.pdf
https://www.benchchem.com/product/b1394875?utm_src=pdf-body
https://www.benchchem.com/product/b1394875?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.echemi.com/sds/3-iodobenzyl-alcohol-pd181109102740.html
https://www.methanex.com/sites/default/files/about-methanol/safe-handling-methanol/SDS/Methanol%2867-56-1%29%20NA%20EN-final%205.3.pdf
https://www.benchchem.com/product/b1394875?utm_src=pdf-body
https://www.sierraclub.org/sierra/2012-4-july-august/ask-mr-green/mr-green-what-should-go-down-drain
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform an initial rinse of the contaminated glassware with a small amount of a suitable

solvent (one in which the compound is soluble).

Dispose of this first rinseate as hazardous liquid waste as described in Step 1.2.[9]

After the initial hazardous rinse, the glassware can typically be washed using standard

laboratory procedures.

Trustworthiness and Self-Validation
This protocol is a self-validating system built on the foundational principles of hazardous waste

management as mandated by regulatory bodies like the EPA. By segregating at the source,

using proper containment, and ensuring accurate labeling, the system minimizes risk at every

step. The final disposal by a licensed contractor provides the authoritative end-point, ensuring

that the waste is managed in an environmentally sound and legally compliant manner. Never

dispose of iodinated compounds down the drain or in the regular trash, as this can have

detrimental effects on the environment and wildlife.[15][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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